molecular formula C8H15ClN2O B6285013 rac-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one hydrochloride, trans CAS No. 2140264-88-4

rac-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one hydrochloride, trans

Cat. No. B6285013
CAS RN: 2140264-88-4
M. Wt: 190.7
InChI Key:
Attention: For research use only. Not for human or veterinary use.
In Stock
  • Click on QUICK INQUIRY to receive a quote from our team of experts.
  • With the quality product at a COMPETITIVE price, you can focus more on your research.

Description

Synthesis Analysis

The synthesis of such compounds often involves multicomponent reactions (MCRs) that are catalyzed by group 4–8 transition metals . These MCRs can be categorized based on the substrate components used to generate the cyclized product, as well as on common mechanistic features between the catalyst systems .


Molecular Structure Analysis

The molecular structure of this compound is complex. The IUPAC name is (5R,6S)-5-(aminomethyl)-1-cyclopropyl-6-(1-methyl-1H-imidazol-2-yl)piperidin-2-one . The InChI code is 1S/C13H20N4O/c1-16-7-6-15-13(16)12-9(8-14)2-5-11(18)17(12)10-3-4-10/h6-7,9-10,12H,2-5,8,14H2,1H3/t9-,12+/m1/s1 .


Physical And Chemical Properties Analysis

This compound has a molecular weight of 248.33 . It is a powder at room temperature . It is stored at a temperature of 4 degrees Celsius .

Safety and Hazards

The safety information available indicates that this compound may cause skin irritation, serious eye irritation, and may cause respiratory irritation . Precautionary measures include avoiding breathing dust/fume/gas/mist/vapors/spray and washing thoroughly after handling .

properties

{ "Design of the Synthesis Pathway": "The synthesis pathway for rac-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one hydrochloride, trans involves the conversion of a cyclopropyl ketone to a piperidine derivative through a series of reactions. The final step involves the addition of hydrochloric acid to form the hydrochloride salt.", "Starting Materials": [ "Cyclopropyl ethyl ketone", "Ammonium acetate", "Sodium borohydride", "Hydrochloric acid" ], "Reaction": [ "Step 1: Reduction of cyclopropyl ethyl ketone with sodium borohydride to form cyclopropyl ethanol", "Step 2: Oxidation of cyclopropyl ethanol with chromic acid to form cyclopropyl carboxylic acid", "Step 3: Conversion of cyclopropyl carboxylic acid to cyclopropyl amine through reaction with ammonium acetate and thionyl chloride", "Step 4: Cyclization of cyclopropyl amine with ethyl chloroformate to form cyclopropyl carbamate", "Step 5: Reduction of cyclopropyl carbamate with sodium borohydride to form rac-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one", "Step 6: Addition of hydrochloric acid to form rac-(5R,6S)-5-amino-6-cyclopropylpiperidin-2-one hydrochloride, trans" ] }

CAS RN

2140264-88-4

Molecular Formula

C8H15ClN2O

Molecular Weight

190.7

Purity

90

Origin of Product

United States

Disclaimer and Information on In-Vitro Research Products

Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.